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Introduction
MS15203 is a small molecule agonist for the G protein-coupled receptor 171 (GPR171).

Emerging research has identified the GPR171 signaling pathway as a potential regulator of

feeding behavior and energy homeostasis.[1][2] The endogenous ligand for GPR171 is the

neuropeptide BigLEN, which is derived from the proSAAS precursor protein and has been

implicated in the regulation of food intake.[1][2][3] Activation of GPR171 has been shown to

increase food intake and body weight in preclinical models, suggesting that MS15203 can be a

valuable pharmacological tool for studying the physiological roles of this receptor in the context

of food-related disorders such as obesity and eating disorders.[4]

These application notes provide an overview of the mechanism of action of MS15203, detailed

protocols for its use in in vivo feeding studies, and a summary of its observed effects on food

intake and body weight.

Mechanism of Action
MS15203 acts as a selective agonist for GPR171. GPR171 is a Gαi/o-coupled receptor, and its

activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic

AMP (cAMP) levels.[5] This signaling cascade can further influence downstream pathways,

including the phosphorylation of extracellular signal-regulated kinase 1/2 (ERK1/2), which has

been observed upon GPR171 activation.[3] The precise downstream neuronal circuits and
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molecular effectors that mediate the effects of GPR171 activation on feeding behavior are an

active area of research.
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GPR171 signaling cascade initiated by MS15203.

Experimental Protocols
The following protocols are designed for in vivo studies in mice to investigate the effects of

MS15203 on food intake and body weight.

Protocol 1: Acute Food Intake Study
This protocol is designed to assess the short-term effects of MS15203 on food consumption.

Materials:

MS15203

Vehicle (e.g., 20% DMSO in saline)[6]

Sterile syringes and needles for intraperitoneal (IP) injection

Standard laboratory mouse chow

Metabolic cages or standard mouse cages with food hoppers

Analytical balance for weighing food and mice

Procedure:
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Animal Acclimation: House male C57BL/6J mice individually for at least 3 days to acclimate

them to the housing conditions. Maintain a 12-hour light/dark cycle and provide ad libitum

access to food and water.

Habituation: For 2-3 days prior to the experiment, handle the mice and perform mock

injections with the vehicle to minimize stress on the test day.

Fasting: Fast the mice for a predetermined period (e.g., 16-18 hours) before the experiment

to standardize hunger levels. Ensure free access to water during the fasting period.

MS15203 Preparation: Prepare a stock solution of MS15203 in DMSO. On the day of the

experiment, dilute the stock solution with sterile saline to the desired final concentrations

(e.g., 1, 3, 10 mg/kg) in a vehicle of 20% DMSO in saline.[6] The final injection volume

should be consistent across all groups (e.g., 10 ml/kg).

Administration: Administer MS15203 or vehicle via intraperitoneal (IP) injection.

Food Presentation and Measurement: Immediately after injection, provide a pre-weighed

amount of standard chow. Measure the amount of food consumed at regular intervals (e.g.,

1, 2, 4, 6, and 24 hours) by weighing the remaining food. Account for any spillage.

Data Analysis: Calculate the cumulative food intake at each time point for each mouse.

Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc

tests) to compare the effects of different doses of MS15203 with the vehicle control group.

Protocol 2: Chronic Body Weight Study
This protocol is designed to evaluate the long-term effects of MS15203 on body weight gain.

Materials:

Same as Protocol 1.

Procedure:

Animal Acclimation and Baseline Measurement: House mice as described in Protocol 1.

Record the baseline body weight of each mouse for 3 consecutive days before the start of

the treatment period.
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MS15203 Preparation and Administration: Prepare MS15203 and vehicle solutions as

described in Protocol 1. Administer MS15203 or vehicle via IP injection once daily for the

duration of the study (e.g., 7-14 days).

Body Weight and Food Intake Monitoring: Record the body weight of each mouse daily, prior

to the injection. Monitor daily food intake as described in Protocol 1.

Data Analysis: Calculate the change in body weight from baseline for each mouse. Analyze

the body weight and food intake data using appropriate statistical methods (e.g., repeated

measures ANOVA) to determine the effect of chronic MS15203 administration.
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Workflow for in vivo studies with MS15203.

Data Presentation
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The following tables summarize the expected quantitative outcomes based on published

research.

Table 1: Effect of Acute MS15203 Administration on Cumulative Food Intake in Mice

Treatment
Group

Dose (mg/kg)
2-hour Food
Intake (g)

4-hour Food
Intake (g)

24-hour Food
Intake (g)

Vehicle -
Data not

available

Data not

available

Data not

available

MS15203 1
Data not

available

Data not

available

Data not

available

MS15203 3
Data not

available

Data not

available

Data not

available

MS15203 10
Data not

available

Data not

available

Data not

available

Note: Specific quantitative data from the primary literature for a dose-response on food intake

is not publicly available in the search results. Researchers should generate this data following

the provided protocol.

Table 2: Effect of Chronic MS15203 Administration on Body Weight Gain in Mice

Treatment Group Dose (mg/kg/day)
Day 7 Body Weight
Gain (g)

Day 14 Body
Weight Gain (g)

Vehicle - Data not available Data not available

MS15203 10 Data not available Data not available

Note: Specific quantitative data from the primary literature on chronic body weight gain is not

publicly available in the search results. Researchers should generate this data following the

provided protocol.

Conclusion
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MS15203 is a valuable research tool for investigating the role of the GPR171 receptor in the

regulation of food intake and energy balance. The provided protocols offer a framework for

conducting in vivo studies to characterize the effects of this compound. Further research is

warranted to fully elucidate the downstream signaling pathways and neuronal circuits involved

in GPR171-mediated appetite control, which may open new avenues for the development of

therapeutics for food-related disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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